8-Bromo-5-methylquinoline

• IUPAC Name: 8-bromo-5-methylquinoline
• InChI: InChI=1S/C10H8BrN/c1-7-4-5-9(11)10-8(7)3-2-6-12-10/h2-6H,1H3
• InChI Key: PKRAUXDALIFLEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=NC2=C(C=C1)Br
• Molecular Formula: C10H8BrN
• Molecular Weight: 222.08 g/mol
• CAS RN: 823803-51-6

Description

8-Bromo-5-methylquinoline is a chemical compound with the empirical formula C10H8BrN. It is a solid substance with a molecular weight of 222.08.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H8BrN/c1-7-4-5-9 (11)10-8 (7)3-2-6-12-10/h2-6H,1H3. This indicates the specific arrangement of atoms in the molecule.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, quinoline derivatives are known to be involved in various chemical reactions. For instance, they can undergo dehydrogenation reactions.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 222.08. The melting point is reported to be between 77-80°C.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis Techniques : 8-Bromo-5-methylquinoline has been involved in studies exploring its synthesis. For instance, its derivative, 8-methylquinoline-5-carboxylic acid, was synthesized via the Skraup reaction and hydrolysis processes. Bromination in the side chain of this derivative and its nitrile was also studied, highlighting the compound's utility in organic synthesis research (Gracheva & Tochilkin, 1980).

• Chemical Transformations : Research on this compound derivatives includes exploring their reactivity, such as aromatic chlorination and iodination, and benzyl bromination. This demonstrates the compound's utility in studying various chemical transformations (Tochilkin et al., 1983).

Biological and Pharmaceutical Research

• Metal Complexes and Antibacterial Activity : A study synthesized Schiff base ligands using this compound derivatives and evaluated their metal complexes for antibacterial and antifungal activities. This indicates the compound's relevance in developing potential antibacterial agents (Siddappa & Mayana, 2014).

• Corrosion Inhibition : this compound derivatives have been studied for their role as corrosion inhibitors, particularly in acidic environments. This research is crucial in materials science, particularly in protecting metals from corrosion (Rbaa et al., 2020).

Material Science Applications

• Corrosion Inhibitor for Mild Steel : In another study, this compound derivatives were evaluated for their efficiency in inhibiting corrosion of carbon steel in acidic environments. This highlights the compound's importance in material science and industrial applications (Rouifi et al., 2020).

• Synthesis of Novel Derivatives for Material Applications : Novel 8-Hydroxyquinoline derivatives, including those based on this compound, were synthesized and characterized for their potential applications in material science, particularly in the field of corrosion inhibition (Rbaa et al., 2018).

Safety and Hazards

8-Bromo-5-methylquinoline is classified as Acute Tox. 4 Oral. The hazard statements include H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Mechanism of Action

Target of Action

• The primary targets of 8-Bromo-5-methylquinoline are not explicitly documented in the available literature. However, as an intermediate, it likely interacts with various biological or chemical targets, forming the core structure of molecules with desired properties.

Biochemical Pathways

• Further research is needed to elucidate the specific pathways influenced by this compound .

Biochemical Analysis

Biochemical Properties

8-Bromo-5-methylquinoline plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, affecting their activity and function. For instance, it has been observed to inhibit certain enzymes involved in metabolic pathways, thereby altering the metabolic flux . The compound’s bromine atom can form halogen bonds with amino acid residues in proteins, leading to changes in protein conformation and activity . Additionally, the methyl group can participate in hydrophobic interactions, further influencing the compound’s binding affinity and specificity .

Cellular Effects

This compound exerts significant effects on various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism . For example, the compound can modulate the activity of kinases and phosphatases, leading to alterations in phosphorylation states of key signaling proteins . This modulation can impact cell proliferation, differentiation, and apoptosis. Furthermore, this compound can affect the expression of genes involved in metabolic pathways, thereby influencing cellular energy production and biosynthesis .

Molecular Mechanism

The molecular mechanism of action of this compound involves several key interactions at the molecular level. The compound can bind to specific biomolecules, such as enzymes and receptors, through halogen bonding, hydrophobic interactions, and van der Waals forces . These interactions can lead to enzyme inhibition or activation, depending on the target enzyme’s structure and function . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins, thereby modulating the transcriptional activity of target genes .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to its stability, degradation, and long-term impact on cellular function . The compound is relatively stable under standard laboratory conditions, but it can degrade over time, especially when exposed to light and heat . Long-term studies have shown that this compound can have sustained effects on cellular processes, including prolonged enzyme inhibition and changes in gene expression . These temporal effects are crucial for understanding the compound’s potential therapeutic applications and safety profile.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can exert beneficial effects, such as enzyme inhibition and modulation of signaling pathways . At higher doses, it can cause toxic or adverse effects, including cellular toxicity and organ damage . Threshold effects have been observed, where the compound’s impact on cellular function changes dramatically at specific dosage levels . These findings highlight the importance of careful dosage optimization in preclinical and clinical studies.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors . The compound can be metabolized through oxidation, reduction, and conjugation reactions, leading to the formation of different metabolites . These metabolic transformations can affect the compound’s biological activity and toxicity . Additionally, this compound can influence metabolic flux by modulating the activity of key enzymes in metabolic pathways .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes, accumulating in specific cellular compartments . This localization can influence the compound’s biological activity and effectiveness . Additionally, binding proteins can sequester this compound, affecting its availability and distribution within the cell .

Subcellular Localization

This compound exhibits specific subcellular localization, which can affect its activity and function . The compound can be targeted to specific organelles, such as the nucleus, mitochondria, and endoplasmic reticulum, through targeting signals and post-translational modifications . This subcellular localization can influence the compound’s interactions with biomolecules and its overall biological activity . Understanding the subcellular distribution of this compound is crucial for elucidating its mechanism of action and potential therapeutic applications.